Cas no 168092-69-1 (1,2,4,5-Benzenetetracarboxylic acid, 1,4-dinonyl ester)

• Product Name: 1,2,4,5-Benzenetetracarboxylic acid, 1,4-dinonyl ester
• CAS No: 168092-69-1
• MF: C₂₈H₄₀O₈
• MW: 504.612409591675
• CID: 1348922
• PubChem ID: 71353683
• Update Time: 2025-04-20

1,2,4,5-Benzenetetracarboxylic acid, 1,4-dinonyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Benzenetetracarboxylic acid, 1,4-dinonyl ester
• 2,5-bis(nonoxycarbonyl)terephthalate
• 168092-69-1
• DTXSID50778404
• 2,5-Bis[(nonyloxy)carbonyl]benzene-1,4-dicarboxylate

• Inchi： 1S/C28H42O8/c1-3-5-7-9-11-13-15-17-35-27(33)23-19-22(26(31)32)24(20-21(23)25(29)30)28(34)36-18-16-14-12-10-8-6-4-2/h19-20H,3-18H2,1-2H3,(H,29,30)(H,31,32)/p-2
• InChI Key： VWXQIYOGWQVCMF-UHFFFAOYSA-L
• SMILES： O(C(C1C=C(C(=O)[O-])C(=CC=1C(=O)[O-])C(=O)OCCCCCCCCC)=O)CCCCCCCCC

Computed Properties

• Exact Mass: 504.2724
• Monoisotopic Mass: 504.27231823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 20
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 132.86